Cas no 1131614-48-6 (3-Iodo-4-(neopentyloxy)benzoic acid)

3-Iodo-4-(neopentyloxy)benzoic acid structure
1131614-48-6 structure
Product Name:3-Iodo-4-(neopentyloxy)benzoic acid
CAS No:1131614-48-6
MF:C12H15IO3
MW:334.150176286697
MDL:MFCD11110799
CID:1011080
PubChem ID:44828890
Update Time:2025-04-20

3-Iodo-4-(neopentyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-4-(neopentyloxy)benzoic acid
    • 4-(2,2-Dimethylpropoxy)-3-iodobenzoic acid
    • 4-(2,2-dimethylpropoxy)-3-iodanyl-benzoic acid
    • A802890
    • AK130403
    • CTK8E2140
    • KB-145112
    • SBB067991
    • DB-057925
    • AKOS015915552
    • 3-iodo-4-(neopentyloxy)benzoicacid
    • 1131614-48-6
    • DTXSID30660979
    • MDL: MFCD11110799
    • Inchi: 1S/C12H15IO3/c1-12(2,3)7-16-10-5-4-8(11(14)15)6-9(10)13/h4-6H,7H2,1-3H3,(H,14,15)
    • InChI Key: HJNAVQGQTUEWCF-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)O)C=CC=1OCC(C)(C)C

Computed Properties

  • Exact Mass: 334.00659g/mol
  • Monoisotopic Mass: 334.00659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 46.5Ų

3-Iodo-4-(neopentyloxy)benzoic acid Pricemore >>

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